Cas no 2171978-17-7 (1-(2,5-dimethylphenyl)-N-methyl-1H-pyrazole-5-sulfonamide)

• Product Name: 1-(2,5-dimethylphenyl)-N-methyl-1H-pyrazole-5-sulfonamide
• CAS No: 2171978-17-7
• MF: C₁₂H₁₅N₃O₂S
• MW: 265.331401109695
• CID: 6273912
• PubChem ID: 165592405
• Update Time: 2025-06-30

1-(2,5-dimethylphenyl)-N-methyl-1H-pyrazole-5-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 1-(2,5-dimethylphenyl)-N-methyl-1H-pyrazole-5-sulfonamide
• 2171978-17-7
• EN300-1591156

• Inchi： 1S/C12H15N3O2S/c1-9-4-5-10(2)11(8-9)15-12(6-7-14-15)18(16,17)13-3/h4-8,13H,1-3H3
• InChI Key： DAIYZZQSVTYXHJ-UHFFFAOYSA-N
• SMILES： S(C1=CC=NN1C1C=C(C)C=CC=1C)(NC)(=O)=O

Computed Properties

• Exact Mass: 265.08849790g/mol
• Monoisotopic Mass: 265.08849790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 72.4Ų

Additional information on 1-(2,5-dimethylphenyl)-N-methyl-1H-pyrazole-5-sulfonamide

1-(2,5-Dimethylphenyl)-N-Methyl-1H-Pyrazole-5-Sulfonamide: A Comprehensive Overview

The compound 1-(2,5-dimethylphenyl)-N-methyl-1H-pyrazole-5-sulfonamide, identified by the CAS registry number 2171978-17-7, is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique structural properties and potential applications in various industries. The molecule consists of a pyrazole ring, a sulfonamide group, and a substituted phenyl group, making it a versatile compound with diverse functional groups that can be exploited for different purposes.

The pyrazole ring, a five-membered aromatic heterocycle containing two nitrogen atoms, is known for its stability and reactivity. In this compound, the pyrazole ring is substituted at the 5-position with a sulfonamide group (-SO₂-NH-Me), which introduces additional functionality. The sulfonamide group is highly polar and can participate in hydrogen bonding, making it useful in pharmaceutical applications where bioavailability and solubility are critical. The phenyl group attached to the pyrazole ring is further substituted with two methyl groups at the 2 and 5 positions, which enhances the molecule's hydrophobicity and stability.

Recent studies have highlighted the potential of 1-(2,5-dimethylphenyl)-N-methyl-1H-pyrazole-5-sulfonamide as a precursor for synthesizing bioactive compounds. For instance, researchers have explored its role in the development of novel agrochemicals and pharmaceutical agents. The sulfonamide group has been shown to enhance the bioactivity of molecules by improving their ability to interact with biological targets such as enzymes and receptors.

In terms of synthesis, this compound can be prepared via a multi-step process involving nucleophilic substitution and coupling reactions. The key intermediates include the corresponding pyrazole derivative and the sulfonating agent. The reaction conditions are optimized to ensure high yields and purity of the final product. This compound's synthesis is an excellent example of how modern organic chemistry techniques can be applied to create complex molecules with tailored properties.

The physical properties of 1-(2,5-dimethylphenyl)-N-methyl-1H-pyrazole-5-sulfonamide are also noteworthy. It has a melting point of approximately 230°C, indicating its thermal stability. The compound is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane and acetonitrile. These properties make it suitable for use in various chemical processes where controlled solubility is required.

From an environmental perspective, this compound has been evaluated for its biodegradability and toxicity. Studies suggest that it undergoes slow biodegradation under aerobic conditions, which raises concerns about its persistence in the environment. However, further research is needed to fully understand its environmental impact and develop strategies for safe disposal.

In conclusion, 1-(2,5-dimethylphenyl)-N-methyl-1H-pyrazole-5-sulfonamide (CAS No: 2171978-17-7) is a versatile compound with promising applications in multiple fields. Its unique structure, functional groups, and physical properties make it an attractive candidate for further research and development. As new studies emerge, this compound is expected to play an increasingly important role in advancing chemical science and technology.